![molecular formula C5H4ClNO2 B3281050 2-Chloro-5-hydroxypyridine 1-oxide CAS No. 727736-64-3](/img/structure/B3281050.png)
2-Chloro-5-hydroxypyridine 1-oxide
Overview
Description
2-Chloro-5-hydroxypyridine 1-oxide is a chemical compound with the molecular formula C5H4ClNO . It is a derivative of 5-chloro-2-hydroxypyridine, which acts as a donor ligand and exists in zwitterionic form, i.e., 5-chloropyridinium-2-olate in copper complexes .
Synthesis Analysis
The synthesis of 2-Chloro-5-hydroxypyridine has been described in a research paper . The biologically useful synthon 2-chloro-5-hydroxypyridine is synthesized from 3-iodo-6-chloropyridine .Molecular Structure Analysis
The molecular weight of this compound is 111.0987 . The IUPAC Standard InChI is InChI=1S/C5H5NO2/c7-5-3-1-2-4-6 (5)8/h1-4,7H .Chemical Reactions Analysis
The exact course of transformations involving this compound depends on the specific conditions . For instance, 3-Chloro-4-hydroxypyridine 1-oxide, made from 4-hydroxypyridine 1-oxide with sulfuryl chloride, reacts with phosphoryl chloride to afford 3,4-dichloropyridine at 100°C and its N-oxide at 60°C .Physical And Chemical Properties Analysis
2-Chloro-5-hydroxypyridine has a molecular weight of 129.54 . It has a melting point of 155-158°C and a predicted boiling point of 351.9±22.0 °C . The compound is light yellow to brown in color and exists in a powder to crystal form .Mechanism of Action
While the specific mechanism of action for 2-Chloro-5-hydroxypyridine 1-oxide is not explicitly mentioned in the search results, it’s worth noting that 5-chloro-2-hydroxypyridine acts as a donor ligand in copper complexes . Additionally, 2-Hydroxypyridine serves as a catalyst for generating β-oxopropyl carbonates from cyclic carbonates and alcohols .
Safety and Hazards
Future Directions
While specific future directions for 2-Chloro-5-hydroxypyridine 1-oxide are not mentioned in the search results, it’s worth noting that interest in nanomaterials and nanoparticles has exploded in recent decades due to their novel or enhanced physical and chemical properties compared to bulk material . These extraordinary properties have created a multitude of innovative applications in various fields , suggesting potential future directions for the study and application of this compound and similar compounds.
properties
IUPAC Name |
6-chloro-1-oxidopyridin-1-ium-3-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClNO2/c6-5-2-1-4(8)3-7(5)9/h1-3,8H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKBHOYNUAQHPHH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=[N+](C=C1O)[O-])Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90663704 | |
Record name | 6-Chloro-1-oxo-1lambda~5~-pyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90663704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.54 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
727736-64-3 | |
Record name | 6-Chloro-1-oxo-1lambda~5~-pyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90663704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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